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Compound of Interest

Compound Name: WW437

Cat. No.: B12421910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 1-

Piperidinecarbonitrile (identified as Aldrich-213837, CAS-No. 1530-87-6), referred to herein as

WW437. The chemical, physical, and toxicological properties of this substance have not been

thoroughly investigated. Therefore, adherence to stringent safety protocols is paramount.

Hazard Identification and Classification
WW437 is classified as a hazardous substance. The following table summarizes its hazard

statements as per the Globally Harmonized System (GHS).

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin.

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled.

Skin Irritation (Category 2) H315: Causes skin irritation.

Eye Irritation (Category 2A) H319: Causes serious eye irritation.

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation.
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Personal Protective Equipment (PPE)
A comprehensive hazard assessment should be conducted to determine the specific PPE

required for any procedure involving WW437.[1] The following table outlines the recommended

PPE based on the available safety data.

Body Part Recommended Protection Specification

Eyes/Face

Safety glasses with side-

shields, or chemical safety

goggles. Face shield if splash

hazard exists.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.

Skin

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

Protective clothing to prevent

skin exposure.

Glove material should be

selected based on

breakthrough time and

permeation rate.

Respiratory

Use in a well-ventilated area or

under a chemical fume hood. If

vapors/aerosols are

generated, a NIOSH-approved

respirator with an appropriate

filter (e.g., ABEK type) is

recommended.

Respiratory protection must be

used in accordance with

OSHA 29 CFR 1910.134.

Experimental Protocols: Safe Handling Workflow
The following diagram outlines the essential workflow for handling WW437 in a laboratory

setting. This protocol is designed to minimize exposure and ensure safe use from receipt to

disposal.
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Preparation

Handling

Post-Handling & Disposal

Emergency Procedures

Review Safety Data Sheet (SDS)

Conduct Hazard Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated area
(e.g., Chemical Fume Hood)

Proceed to Handling

Handle with care to avoid spills
and generation of aerosols

Keep container tightly closed when not in use

Decontaminate work surfaces

Proceed to Post-Handling

Wash hands thoroughly after handling Dispose of waste in an approved
hazardous waste container

In case of skin contact:
Wash with plenty of water

In case of eye contact:
Rinse cautiously with water for several minutes

If inhaled:
Move person into fresh air

If swallowed:
Call a POISON CENTER or doctor

In case of spill:
Absorb with inert material and dispose of as hazardous waste

Click to download full resolution via product page

Caption: Safe handling workflow for WW437.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12421910?utm_src=pdf-body-img
https://www.benchchem.com/product/b12421910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational and Disposal Plans
Storage:

Store in a tightly closed container in a dry and well-ventilated place.

The container should be stored locked up.

Spill Management:

In the event of a spill, avoid breathing vapors or mists.

Ensure adequate ventilation.

Contain the spill and collect with an inert absorbent material.

Place the absorbed material into a suitable, closed container for disposal as hazardous

waste.[2]

Disposal:

Dispose of WW437 and its container to an approved waste disposal plant.

Do not let the product enter drains.

All disposal practices must be in accordance with federal, state, and local regulations. It may

be necessary to dispose of this chemical as a hazardous waste.[3] Contact your state's

Department of Environmental Protection or the regional office of the Environmental

Protection Agency for specific guidance.[3]

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with

water.[4]
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[4]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

In all cases of exposure, seek medical attention and show the safety data sheet to the doctor

in attendance.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

2. gfl.co.in [gfl.co.in]

3. nj.gov [nj.gov]

4. chemicalbook.com [chemicalbook.com]
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equipment-for-handling-ww437]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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